![molecular formula C16H16N2O2 B6368789 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% CAS No. 1261940-30-0](/img/structure/B6368789.png)
3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% (3-HPCP) is an organic compound that is primarily used in scientific research. It is a white to off-white powder that is slightly soluble in water and has a molecular weight of 441.48 g/mol. 3-HPCP is primarily used in the synthesis of various compounds and has been the subject of several studies due to its potential applications in medicine, biochemistry and pharmacology.
Scientific Research Applications
3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been used in a number of scientific research studies. It has been studied for its potential applications in medicine, biochemistry and pharmacology. In particular, it has been used in the synthesis of various compounds, including a series of compounds that can be used as potential drug candidates. Additionally, 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been studied for its potential applications in the treatment of various diseases, including cancer and Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% is not yet known. However, it is believed that 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Additionally, 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% may also act as an anti-inflammatory agent, as well as a potential anti-cancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% have not yet been fully elucidated. However, it has been suggested that 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% may possess anti-inflammatory, anti-cancer and anti-Alzheimer’s disease properties. Additionally, it has been suggested that 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% may also possess antioxidant and neuroprotective properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in laboratory experiments include its low cost, ease of synthesis, and potential applications in medicine, biochemistry and pharmacology. Additionally, 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% is a relatively stable compound and can be stored for long periods of time without significant degradation.
The main limitation of using 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in laboratory experiments is the lack of knowledge about its exact mechanism of action. Additionally, the potential side effects of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% have not yet been fully elucidated, and thus, its use in clinical studies is not recommended.
Future Directions
Future research should focus on elucidating the exact mechanism of action of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%, as well as its potential side effects. Additionally, further research should be conducted to explore the potential applications of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in the treatment of various diseases, including cancer and Alzheimer’s disease. Additionally, research should also be conducted to explore the potential use of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in the synthesis of various compounds, including potential drug candidates. Finally, further research should be conducted to explore the potential use of 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in the development of new drugs and therapeutic agents.
Synthesis Methods
3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% can be synthesized from 3-hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine-4-carboxylic acid (3-HPPCA) via a two-step process. In the first step, 3-HPPCA is reacted with anhydrous sodium carbonate in aqueous ethanol. The resulting compound is then heated in a sealed tube to obtain 3-Hydroxy-5-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%.
Properties
IUPAC Name |
[3-(5-hydroxypyridin-3-yl)phenyl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c19-15-9-14(10-17-11-15)12-4-3-5-13(8-12)16(20)18-6-1-2-7-18/h3-5,8-11,19H,1-2,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJFUYRNPQRHUGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=CN=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90683205 |
Source
|
Record name | [3-(5-Hydroxypyridin-3-yl)phenyl](pyrrolidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90683205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261940-30-0 |
Source
|
Record name | [3-(5-Hydroxypyridin-3-yl)phenyl](pyrrolidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90683205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.